Cas no 38693-82-2 (5-Methyl-1H-pyrazole-3-carbonitrile)

5-Methyl-1H-pyrazole-3-carbonitrile structure
38693-82-2 structure
Product Name:5-Methyl-1H-pyrazole-3-carbonitrile
CAS No:38693-82-2
MF:C5H5N3
MW:107.113300085068
MDL:MFCD11934282
CID:822869
Update Time:2025-04-19

5-Methyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-1H-Pyrazole-3-carbonitrile
    • 3-METHYLPYRAZOLE-5-CARBONITRILE
    • 3-Cyano-5-methylpyrazole
    • AB0024623
    • ST24029517
    • W5930
    • 5-Methyl-1H-pyrazole-3-carbonitrile
    • MDL: MFCD11934282
    • Inchi: 1S/C5H5N3/c1-4-2-5(3-6)8-7-4/h2H,1H3,(H,7,8)
    • InChI Key: XTBXUVDOFGVBLP-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC(C#N)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 123
  • Topological Polar Surface Area: 52.5

Experimental Properties

  • Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 323.9±22.0 ºC (760 Torr),
  • Flash Point: 115.6±7.5 ºC,
  • Solubility: Slightly soluble (1.4 g/l) (25 º C),

5-Methyl-1H-pyrazole-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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